Methyl 4-(2-quinoxalinylsulfanyl)phenyl ether
Description
Molecular Structure Analysis
The molecular structure of “Methyl 4-(2-quinoxalinylsulfanyl)phenyl ether” is represented by the formula C15H12N2OS. This indicates that the compound contains 15 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, 1 sulfur atom, and 1 oxygen atom.Scientific Research Applications
Biological Activity
Quinoxalines are recognized for their significant biological activities, including antifungal , antibacterial , antiviral , and antimicrobial properties . The presence of the quinoxaline moiety in Methyl 4-(2-quinoxalinylsulfanyl)phenyl ether suggests potential applications in developing therapeutic agents against a variety of pathogens. This compound could be pivotal in synthesizing drugs to combat diseases, especially in the wake of new infectious threats.
Pharmacological Effects
The quinoxaline derivatives have been utilized in drugs treating cancerous cells , AIDS , and schizophrenia . Methyl 4-(2-quinoxalinylsulfanyl)phenyl ether may serve as a crucial component in the synthesis of novel pharmacological agents due to its structural similarity to biologically active quinoxalines.
Synthetic Chemistry
In synthetic chemistry, this compound could be used as an intermediate in the preparation of more complex quinoxaline derivatives. Its ether and sulfanyl groups make it a versatile precursor for various synthetic routes, particularly those employing green chemistry principles .
Material Science
Methyl 4-(2-quinoxalinylsulfanyl)phenyl ether could find applications in material science due to its potential to form polymers with unique properties. Its molecular structure may impart thermal stability and flame resistance when incorporated into polymeric materials .
Antioxidant Properties
The compound’s phenolic structure suggests that it might exhibit antioxidant properties. This characteristic can be beneficial in the development of antioxidants for industrial applications, such as in the production of plastics, adhesives, and coatings .
Ultraviolet Absorption
Due to the aromatic nature of the compound, it could be explored for its ultraviolet absorbing capabilities. This application is particularly relevant in the formulation of UV-protection agents for various materials .
properties
IUPAC Name |
2-(4-methoxyphenyl)sulfanylquinoxaline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2OS/c1-18-11-6-8-12(9-7-11)19-15-10-16-13-4-2-3-5-14(13)17-15/h2-10H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCPUDQINSCLOJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)SC2=NC3=CC=CC=C3N=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(2-quinoxalinylsulfanyl)phenyl ether | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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